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Compound of Interest

Compound Name: 23-Oxa-OSW-1

Cat. No.: B12400521 Get Quote

For researchers, scientists, and drug development professionals handling the potent antitumor

agent 23-Oxa-OSW-1, ensuring its proper disposal is a critical component of laboratory safety

and environmental responsibility. This guide provides a detailed, step-by-step operational plan

for the safe disposal of 23-Oxa-OSW-1, aligning with general hazardous waste protocols and

specific information gleaned from its Safety Data Sheet (SDS).

Hazard Profile and Safety Precautions
23-Oxa-OSW-1 is classified as an acute oral toxicant and is very toxic to aquatic life with long-

lasting effects[1]. Therefore, stringent adherence to safety and disposal procedures is

paramount to prevent harm to personnel and the environment.
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Hazard Classification GHS Code Precautionary Statement

Acute toxicity, Oral (Category

4)
H302

P264: Wash skin thoroughly

after handling.[1]

P270: Do not eat, drink or

smoke when using this

product.[1]

P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell.[1]

P330: Rinse mouth.[1]

Acute aquatic toxicity

(Category 1)
H400

P273: Avoid release to the

environment.[1]

Chronic aquatic toxicity

(Category 1)
H410 P391: Collect spillage.[1]

Disposal

P501: Dispose of contents/

container to an approved

waste disposal plant.[1]

This table summarizes the key hazards and immediate precautionary measures for 23-Oxa-
OSW-1.

Experimental Protocols: Disposal Workflow
The following procedure outlines the necessary steps for the proper disposal of 23-Oxa-OSW-1
waste, including contaminated lab supplies and empty containers.

1. Waste Segregation and Collection:

Solid Waste:

Dispose of solid 23-Oxa-OSW-1 in its original manufacturer's container whenever

possible.[2]
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Contaminated lab supplies such as gloves, absorbent paper, and Kim Wipes should be

double-bagged in clear plastic bags for visual inspection.[2]

Liquid Waste:

Collect liquid waste containing 23-Oxa-OSW-1 in a dedicated, leak-proof container with a

screw-on cap.[2] Ensure the container is compatible with the solvent used.

Sharps:

Pipettes, pipette tips, and other contaminated sharps must be placed in a designated

sharps container.[2]

2. Container Management:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name "23-Oxa-OSW-1."[3][4] Do not use abbreviations.[3]

Closure: Keep waste containers securely closed except when adding waste.[2][3]

Condition: Use containers that are in good condition, free from leaks or cracks.[3]

3. Storage:

Designated Area: Store hazardous waste in a designated Satellite Accumulation Area (SAA).

[5]

Secondary Containment: Place all waste containers in a secondary container, such as a lab

tray, that can hold 110% of the volume of the primary container to contain any potential leaks

or spills.[2]

Segregation: Store 23-Oxa-OSW-1 waste separately from incompatible materials. As a

general practice, keep acids and bases separate, and oxidizing agents away from reducing

agents and organic compounds.[5]

4. Disposal Request and Collection:
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Contact your institution's Environmental Health & Safety (EH&S) department to request a

hazardous waste collection.[2]

Ensure that all waste is collected within the time limits specified by your institution's policies

(e.g., within 90 days from the start of accumulation).[2]

5. Empty Container Disposal:

To be considered non-hazardous, an empty container that held a toxic chemical must be

triple-rinsed with a suitable solvent capable of removing the residue.[3]

The rinsate from this cleaning process must be collected and treated as hazardous waste.[3]

After triple-rinsing, the container can be disposed of in the regular trash, though it is best to

reuse it for compatible waste if possible.[3]
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Disposal workflow for 23-Oxa-OSW-1 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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